2-Chloro-3,5-dibromopyridine
Overview
Description
Synthesis Analysis
The synthesis of halogen-rich pyridine derivatives, such as 5-bromo-2-chloro-4-fluoro-3-iodopyridine, has been achieved using halogen dance reactions, which allow for the introduction of various functional groups onto the pyridine ring . Similarly, bromine-magnesium exchange reactions have been employed to synthesize symmetrical pyridyl selenium compounds from various bromopyridines, including 2,3,5-Tribromopyridines . These methodologies could potentially be adapted for the synthesis of 2-Chloro-3,5-dibromopyridine.
Molecular Structure Analysis
The molecular structure and vibrational properties of halogenated pyridines have been investigated using Raman and infrared spectroscopy. The studies provide insights into the effects of halo-substitution on the vibrational frequencies of the normal modes in compounds such as 3,5-dibromopyridines . This information is crucial for understanding the molecular structure of this compound and predicting its behavior in various chemical contexts.
Chemical Reactions Analysis
The reactivity of halogen atoms in pyridine derivatives has been explored in several studies. For instance, the reactivity of 5-chloro-2,4-dihydroxypyridine towards bromine and hydrohalic acids has been examined, revealing insights into the substitution patterns and the migration of halogen atoms . These findings are relevant to understanding the chemical behavior of this compound, especially in reactions involving halogen exchange or functionalization.
Physical and Chemical Properties Analysis
The physical and chemical properties of halogenated pyridines are influenced by their molecular structure. For example, the crystal structure, vibrational, electronic, and NMR analyses of various chloro-nitropyridines have been conducted, providing valuable data on their stability, charge delocalization, and reactive sites . Additionally, the solid-state structure and optical properties of 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile have been analyzed, which could be analogous to the properties of this compound .
Scientific Research Applications
Reactivity and Conversion
2-Chloro-3,5-dibromopyridine demonstrates unique reactivity, particularly in transformations involving other halogens. For instance, the action of sulphuryl chloride on 3,5-dibromopyridine-N-oxide yields a mixture predominantly containing this compound, highlighting its formation through specific chemical reactions (Hertog & Hoogzand, 2010). Additionally, the reactivity of halogen atoms in certain pyridine derivatives, including 3,5-dibromo- and 3,5-dichloro-2,4-dihydroxypyridine, has been explored, offering insights into the synthesis of other halogenated pyridines (Hertog, Combe, & Kolder, 2010).
Hydrodehalogenation Studies
The hydrodehalogenation of this compound has been investigated, particularly in the presence of palladium catalysts. This process is significant for the removal of halogens from halogenated pyridines, a critical step in various synthetic routes (Gurovets, Sharf, & Belen'kii, 1985).
Catalysis and Amination
In catalysis, this compound is used in selective amination processes. For example, its amination catalyzed by a palladium-Xantphos complex predominantly yields specific aminated products, underscoring its utility in selective synthesis (Ji, Li, & Bunnelle, 2003).
Vibrational Spectroscopy
In spectroscopy, the study of vibrational spectra of halogenated pyridines, including 3,5-dibromopyridine, aids in understanding the effects of halo-substitution on vibrational frequencies, which is crucial in the field of molecular spectroscopy (Tanaka, Kasasaku, Shimada, & Shimada, 1988).
Separation and Purification
The separation and purification of this compound derivatives, such as 2-chloro-5-trichloromethylpyridine, have been studied, showing the feasibility of achieving high purity using methods like extraction, distillation, and chromatography. This is important in the preparation of intermediates for pharmaceuticals and pesticides (Su Li, 2005).
Synthesis of Brominated and Dibrominated Derivatives
Efficient synthesis methods for brominated and dibrominated pyridines and pyrimidines have been developed, with this compound playing a key role. These compounds are valuable for preparing metal-complexing molecular rods (Schwab, Fleischer, & Michl, 2002).
Complex Formation and Electrochemistry
3,5-Dibromopyridine derivatives are used in forming complexes with metals, like palladium, showcasing their significance in studying electrochemical properties and molecular structures (Wright, Shaffer, McAdam, & Crowley, 2012).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3,5-dibromo-2-chloropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Br2ClN/c6-3-1-4(7)5(8)9-2-3/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYSICVOJSJMFKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Br)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Br2ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50355734 | |
Record name | 2-Chloro-3,5-dibromopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50355734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40360-47-2 | |
Record name | 2-Chloro-3,5-dibromopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50355734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary method of synthesis for 2-chloro-3,5-dibromopyridine as described in the research?
A1: The research paper describes the synthesis of this compound through the reaction of 3,5-dibromopyridine-N-oxide with sulfuryl chloride at 120°C. This reaction primarily yields this compound, along with a significant amount of 4-chloro-3,5-dibromopyridine as a byproduct [].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.